Cas no 1025033-03-7 (N-[1-(benzenesulfonyl)-2-oxo-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide)

• Product Name: N-[1-(benzenesulfonyl)-2-oxo-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide
• CAS No: 1025033-03-7
• MF: C₂₄H₂₃N₃O₅S₂
• MW: 497.586523294449
• CID: 5382222
• Update Time: 2025-10-28

N-[1-(benzenesulfonyl)-2-oxo-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Oxo-1-(phenylsulfonyl)-2-[4-(2-thienylcarbonyl)-1-piperazinyl]ethyl]benzamide
• N-[1-(benzenesulfonyl)-2-oxo-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide

• Inchi： 1S/C24H23N3O5S2/c28-21(18-8-3-1-4-9-18)25-22(34(31,32)19-10-5-2-6-11-19)24(30)27-15-13-26(14-16-27)23(29)20-12-7-17-33-20/h1-12,17,22H,13-16H2,(H,25,28)
• InChI Key： MAXPMDMMBFUPNI-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=CC=C1)(=O)=O)C(=O)N1CCN(C(C2SC=CC=2)=O)CC1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.391±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 820.2±65.0 °C(Predicted)
• pka: 11.26±0.46(Predicted)

Additional information on N-[1-(benzenesulfonyl)-2-oxo-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide

N-[1-(Benzenesulfonyl)-2-oxo-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide: A Comprehensive Overview

N-[1-(Benzenesulfonyl)-2-oxo-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide (CAS No. 1025033-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular structure of N-[1-(Benzenesulfonyl)-2-oxo-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide is composed of a benzamide moiety, a benzenesulfonyl group, a thiophene ring, and a piperazine ring. The presence of these functional groups imparts distinct chemical properties to the molecule. The benzamide moiety contributes to the compound's solubility and stability, while the benzenesulfonyl group enhances its reactivity and selectivity. The thiophene ring adds aromaticity and electronic effects, and the piperazine ring provides flexibility and binding affinity to biological targets.

The molecular formula of this compound is C₂₄H₂₃N₃O₄S₂, with a molecular weight of approximately 477.58 g/mol. It is a white crystalline solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various experimental protocols in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of N-[1-(Benzenesulfonyl)-2-oxo-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide involves several steps, each carefully optimized to ensure high yield and purity. One common synthetic route begins with the reaction of 4-thiophene-2-carbonylpiperazine with an appropriate amino acid derivative, followed by coupling with benzenesulfonyl chloride to form the final product. This multi-step process requires precise control over reaction conditions, including temperature, pH, and solvent selection.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. Additionally, the use of green solvents such as ionic liquids has been explored to minimize environmental impact.

Biological Activities

N-[1-(Benzenesulfonyl)-2-oxo-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the most notable applications is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate various signaling pathways involved in neuroprotection and neuroregeneration.

In addition to its neuroprotective effects, this compound has also demonstrated antitumor activity against several types of cancer cells. Studies have reported that it can inhibit cell proliferation and induce apoptosis in cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK/ERK. These findings have sparked interest in further investigating its potential as an anticancer agent.

Clinical Trials and Research Advancements

The promising preclinical results of N-[1-(Benzenesulfonyl)-2-oxo-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide have led to its evaluation in clinical trials. Early-phase clinical trials have focused on assessing its safety and tolerability in human subjects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

Ongoing research continues to explore the mechanisms underlying the biological activities of this compound. Advanced techniques such as high-throughput screening and computational modeling are being employed to identify novel targets and optimize its pharmacological properties. These efforts aim to enhance its therapeutic efficacy while minimizing potential side effects.

Conclusion

N-[1-(Benzenesulfonyl)-2-oxo-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]ethyl]benzamide (CAS No. 1025033-03-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it suitable for various therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development as a promising therapeutic agent.